Cas no 2171699-09-3 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylmorpholin-2-yl}acetic acid)

• Product Name: 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylmorpholin-2-yl}acetic acid
• CAS No: 2171699-09-3
• MF: C₂₆H₂₈N₂O₇
• MW: 480.509727478027
• CID: 6264374
• PubChem ID: 165805458
• Update Time: 2025-06-10

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylmorpholin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylmorpholin-2-yl}acetic acid
• EN300-1540425
• 2171699-09-3
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]morpholin-2-yl}acetic acid

• Inchi： 1S/C26H28N2O7/c29-23(30)13-16-14-28(10-12-33-16)25(31)24-22(9-11-34-24)27-26(32)35-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21-22,24H,9-15H2,(H,27,32)(H,29,30)
• InChI Key： MIDHLIZSVOYRPV-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(N1CCOC(CC(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.18965124g/mol
• Monoisotopic Mass: 480.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylmorpholin-2-yl}acetic acid

Introduction to 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylmorpholin-2-yl}acetic acid (CAS No. 2171699-09-3)

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylmorpholin-2-yl}acetic acid, identified by its CAS number 2171699-09-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic rings and functional groups that contribute to its unique chemical properties and biological activities. The presence of a fluorenylmethoxycarbonyl (Fmoc) moiety in its structure suggests potential applications in peptide synthesis and protease inhibition, while the morpholine and oxolane units introduce additional layers of complexity that may influence its interactions with biological targets.

The molecular architecture of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylmorpholin-2-yl}acetic acid is a testament to the advancements in medicinal chemistry, where the rational design of molecules is essential for achieving high affinity and selectivity in drug development. The compound’s structure incorporates elements that are frequently explored in the design of bioactive molecules, such as the morpholine ring, which is known for its ability to enhance solubility and metabolic stability. This feature is particularly important in the development of oral therapeutics, where poor solubility can significantly limit bioavailability.

Recent research has highlighted the importance of fluorene derivatives in medicinal chemistry due to their broad spectrum of biological activities. The Fmoc group in this compound not only serves as a protecting group in peptide synthesis but also contributes to the overall pharmacokinetic profile of the molecule. Studies have demonstrated that fluorene-based compounds can exhibit potent activity against various enzymes and receptors, making them valuable candidates for therapeutic intervention. For instance, derivatives of fluorene have been investigated for their potential in treating neurological disorders, cancer, and infectious diseases.

The oxolane ring present in 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylmorpholin-2-yl}acetic acid adds another dimension to its chemical behavior. Oxolane derivatives are known for their ability to stabilize reactive intermediates and enhance binding affinity through conformational constraints. This structural feature can be exploited to improve the binding interactions between the compound and its target proteins, thereby increasing its efficacy as a drug candidate. Moreover, the morpholine moiety further contributes to the molecule’s versatility by providing a site for hydrogen bonding interactions, which are crucial for maintaining high affinity in biological systems.

In the context of drug discovery, the synthesis and characterization of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylmorpholin-2-yl}acetic acid represent a significant step forward in developing novel therapeutic agents. The compound’s unique structural features make it a promising candidate for further investigation into various disease pathways. For example, its ability to interact with multiple targets simultaneously could make it an effective multitargeted drug candidate, which is increasingly recognized as a strategy for addressing complex diseases such as cancer and inflammation.

One of the most exciting aspects of this compound is its potential application in protease inhibition, particularly enzymes that play a critical role in disease pathogenesis. Proteases are involved in numerous biological processes, including signal transduction, protein turnover, and cellular differentiation. By inhibiting specific proteases, it may be possible to modulate these processes and alleviate disease symptoms. The structural features of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylmorpholin}-2-y lacetic acid, including its rigid core and multiple functional groups, make it well-suited for this purpose.

Furthermore, the compound’s solubility profile has been optimized through careful structural design. Poor solubility is a major challenge in drug development, as it can limit bioavailability and therapeutic efficacy. The incorporation of polar functional groups such as morpholine and oxolane has been shown to improve solubility while maintaining biological activity. This optimization is crucial for ensuring that the compound can be effectively administered orally or through other routes of delivery.

The synthesis of CAS No. 2171699-09-3 involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of the molecule. These techniques allow for the efficient assembly of multiple functional groups into a single molecular entity, which is essential for achieving the desired biological properties.

In conclusion,2-{4–3–({(9H–fluoren–9–yl)methoxycarbonyl}amino)oxolane–2–carbonylmorpholin–2–y lacetic acid (CAS No. 2171699–09–3) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further investigation into drug discovery efforts aimed at developing novel therapeutics targeting various diseases including cancer inflammation neurological disorders infectious diseases among others.